Cas no 439107-40-1 (3-[(3,4-Dichlorobenzyl)sulfanyl]-1-(3-methylphenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile)

• Product Name: 3-[(3,4-Dichlorobenzyl)sulfanyl]-1-(3-methylphenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile
• CAS No: 439107-40-1
• MF: C₂₄H₂₀Cl₂N₂S
• MW: 439.400002479553
• CID: 5013342
• Update Time: 2023-08-25

3-[(3,4-Dichlorobenzyl)sulfanyl]-1-(3-methylphenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{[(3,4-dichlorophenyl)methyl]sulfanyl}-1-(3-methylphenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• 3-[(3,4-dichlorobenzyl)sulfanyl]-1-(3-methylphenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile
• 3-[(3,4-Dichlorobenzyl)sulfanyl]-1-(3-methylphenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile

• Inchi： 1S/C24H20Cl2N2S/c1-15-5-4-6-17(11-15)23-19-8-3-2-7-18(19)20(13-27)24(28-23)29-14-16-9-10-21(25)22(26)12-16/h4-6,9-12H,2-3,7-8,14H2,1H3
• InChI Key： BFUMQVPMTCBKHW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CSC1=C(C#N)C2=C(C(C3C=CC=C(C)C=3)=N1)CCCC2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 593
• XLogP3: 7.6
• Topological Polar Surface Area: 62